Cas no 3012-65-5 (Diammonium hydrogen citrate)

Diammonium hydrogen citrate Properties

Names and Identifiers

• Ammonium citrate dibasic
• 2-hydroxy-1,2,3-propanetricarboxylic acid triammonium salt
• AMMONIUM CITRATE
• AMMONIUM CITRATE TRIBASIC
• AMMONIUM HYDROGENCITRATE
• CITRIC ACID AMMONIUM SALT
• CITRIC ACID, AMMONIUM SALT, DIBASIC
• CITRIC ACID, DIAMMONIUM
• CITRIC ACID, DIAMMONIUM, DIBASIC
• CITRIC ACID DIAMMONIUM SALT
• CITRIC ACID TRIAMMONIUM SALT
• DI-AMMONIUM HYDROGEN CITRATE
• TRI-AMMONIUM CITRATE
• 1,2,3-Propanetricarboxylicacid,2-hydroxy-,diammoniumsalt
• 2,3-propanetricarboxylicacid,2-hydroxy-diammoniumsalt
• ammoniummonohydrogencitrate
• diammoniumcitrate
• diammoniumcitrate(secondary)
• dibasicammoniumcitrate
• diammonium hydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• Ammoniumcitrate-dibasic
• (NH4)2H citrate
• Ammonium citrate dib
• Ammonium Citrates
• Ammonium hydrogencitrate,Citric acid ammonium salt,Diammonium hydrogen citrate
• Citric acid
• Citronensaeure,Diammonium-Salz
• Diammonium hydrogen citrate
• Ammunition citrate dibasic
• Ammonium 2-(carboxymethyl)-2-hydroxysuccinate(1:x)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, diammonium salt
• AMMONIUM CITRATE, MONOBASIC
• diammonium 2-(carboxymethyl)-2-hydroxybutanedioate
• DSSTox_CID_79
• Ammonium citrate (2:1)
• DSSTox_RID_75352
• DSSTox_GSID_20079
• C6H14N2O7
• Tox21_202778
• S576
• Ammonium monohydrogen citrate; Citrate diammonium hydrogen
• 3012-65-5
• Citric acid, diammonium salt
• ammonium hydrogen citrate
• diazanium;3-carboxy-3-hydroxypentanedioate
• UNII-N9BUG430K8
• diammonium 3-carboxy-3-hydroxypentanedioate
• Ammonium monohydrogen citrate
• EINECS 221-146-3
• Ammonium monohydrogencitrat
• AmmCitrate
• Dibasic ammonium citrate
• HSDB 300
• CHEBI:63076
• MFCD00013068
• DIAMMONIUM CITRATE
• Microstop
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, diammonium salt
• Ammonium monohydrogencitrate
• N9BUG430K8
• Diammonium citrate (secondary)
• Citrate (diammonium)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ammonium salt (1:2)
• AI3-26173
• Ammonium citrate, dibasic
• Ammonium Citrate Dibasic ACS Granular
• DB-047712
• Diammonium 2-hydroxy-1,2,3-propanetricarboxylate
• +Expand

• MDL： MFCD00013068
• InChIKey： YXVFQADLFFNVDS-UHFFFAOYSA-N
• Inchi： 1S/C6H8O7.2H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*1H3
• SMILES： O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)O[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 226.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.08
• Heavy Atom Count: 15
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 140

Experimental Properties

• LogP: -0.60070
• PSA: 138.61000
• Merck: 14,512
• Refractive Index: 1.4650 (estimate)
• Water Partition Coefficient: Soluble in water. Slightiy soluble in alcohol.
• Boiling Point: 100 °C(lit.)
• Melting Point: 185 °C (dec.)(lit.)
• Flash Point: 155.2°C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Colorless fine crystals or white particles
• PH: 4.0-5.5 (25℃, 1M in H2O)
• Stability/Shelf Life: Stable.
• Solubility: Soluble in about 1 part of water, slightly soluble in ethanol
• Sensitiveness: Sensitive to humidity
• Density: 1.5

Diammonium hydrogen citrate Security Information

• Symbol: GHS07
• RTECS：GE7545000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 9087
• Hazard Statement： H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Sealed storage.
• Risk Phrases： 36/37
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8

Diammonium hydrogen citrate Customs Data

• HS CODE：29181500
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters